Cas no 2171435-15-5 (5-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid)

• Product Name: 5-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid
• CAS No: 2171435-15-5
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5812778
• PubChem ID: 165510386
• Update Time: 2025-06-13

5-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid
• 2171435-15-5
• EN300-1532037
• 2171808-38-9
• EN300-1531855
• EN300-1532514
• 5-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}hexanoic acid
• 5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}hexanoic acid
• 5-{[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}hexanoic acid
• 2171352-52-4

• Inchi： 1S/C26H30N2O5/c1-16(7-6-12-24(29)30)27-25(31)17-13-18(14-17)28-26(32)33-15-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,16-18,23H,6-7,12-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： JMPAIJBBMXHJIX-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C)CCCC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 5-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid

Introduction to 5-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid (CAS No. 2171435-15-5)

5-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid (CAS No. 2171435-15-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutyl ring, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amide linkage. These features contribute to its potential applications in various biological and therapeutic contexts.

The cyclobutyl ring is a four-carbon cyclic structure that imparts conformational rigidity to the molecule, which can be crucial for specific interactions with biological targets. The Fmoc protecting group is widely used in peptide synthesis to temporarily mask the amino group, facilitating the stepwise construction of peptides. The amide linkage, formed between the carboxylic acid and the amino group, is a common functional group in bioactive molecules and plays a key role in the compound's stability and reactivity.

Recent studies have highlighted the potential of 5-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The cyclobutyl ring and the Fmoc protecting group contribute to its ability to modulate key inflammatory pathways, making it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, this compound has also been investigated for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active form within the body through metabolic processes. The presence of the Fmoc protecting group in 5-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid allows for controlled release of the active moiety, potentially improving drug delivery and reducing side effects. This property makes it an attractive candidate for further development in drug delivery systems.

The synthesis of 5-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid involves several steps, including the formation of the cyclobutyl ring, the introduction of the Fmoc protecting group, and the final coupling reaction to form the amide linkage. Advanced synthetic techniques such as transition metal-catalyzed reactions and solid-phase peptide synthesis have been employed to optimize these processes. These methods not only enhance yield and purity but also reduce environmental impact by minimizing waste generation.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in various disease models. Preliminary results have shown promising outcomes in preclinical studies, with significant reductions in inflammatory markers and improved pharmacokinetic profiles. These findings underscore the potential of 5-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid as a novel therapeutic agent.

In conclusion, 5-{(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hexanoic acid (CAS No. 2171435-15-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential therapeutic properties make it an exciting area of ongoing investigation. As research continues to advance, this compound may play a significant role in the development of new treatments for various diseases.